Cas no 2138531-78-7 (7-(difluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-(difluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 2138531-78-7
• MF: C₈H₄F₂N₄
• MW: 194.14096736908
• CID: 6212254
• PubChem ID: 165957196
• Update Time: 2025-07-18

7-(difluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile
• 2138531-78-7
• EN300-1130443
• 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• Inchi： 1S/C8H4F2N4/c9-7(10)6-1-2-12-8-5(3-11)4-13-14(6)8/h1-2,4,7H
• InChI Key： CMTSVKMHJAODRH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC2=C(C#N)C=NN12)F

Computed Properties

• Exact Mass: 194.04040247g/mol
• Monoisotopic Mass: 194.04040247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54Ų

Additional information on 7-(difluoromethyl)pyrazolo1,5-apyrimidine-3-carbonitrile

7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile: A Promising Scaffold for Targeted Therapeutic Applications

7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile, with the CAS number 2138531-78-7, represents a novel heterocyclic compound that has garnered significant attention in recent years for its potential applications in pharmaceutical research. This molecule belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities. The unique structural features of this compound, including the 7-(difluoromethyl) substituent and the carbonitrile functional group, contribute to its distinct pharmacological profile. Recent studies have highlighted its potential as a scaffold for developing drugs targeting various disease mechanisms, including cancer and viral infections.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile exhibits potent inhibitory activity against key enzymes involved in cell proliferation. The pyrazolo[1,5-a]pyrimidine core structure provides a versatile platform for chemical modification, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties. This adaptability is particularly valuable in the development of targeted therapies, where precise modulation of biological targets is essential.

One of the most notable applications of this compound is its potential as an antiviral agent. A 2024 study published in Antiviral Research explored its efficacy against RNA viruses, including influenza and coronaviruses. The carbonitrile group plays a critical role in enhancing the compound's ability to interact with viral polymerases, thereby inhibiting viral replication. This finding underscores the compound's relevance in the context of emerging infectious diseases and the need for new antiviral strategies.

Furthermore, the 7-(difluorom